1-(4-methoxyphenyl)-5-oxo-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}pyrrolidine-3-carboxamide

• Molecular Formula: C26H27N3O5S
• Molecular Weight: 493.6 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-5-oxo-N-[4-(2-phenylethylsulfamoyl)phenyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C26H27N3O5S/c1-34-23-11-9-22(10-12-23)29-18-20(17-25(29)30)26(31)28-21-7-13-24(14-8-21)35(32,33)27-16-15-19-5-3-2-4-6-19/h2-14,20,27H,15-18H2,1H3,(H,28,31)
• InChI Key: AWMYQBDZYIIAEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NCCC4=CC=CC=C4

Description

1-(4-methoxyphenyl)-5-oxo-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}pyrrolidine-3-carboxamide: is a complex organic compound. Its chemical formula is C₂₄H₂₈N₄O₆S, and it exhibits interesting pharmacological properties.

• The compound contains an indole nucleus, which is a benzopyrrole with aromatic properties. Indole derivatives have been explored extensively due to their diverse biological activities .
• Physically, it appears as a crystalline, colorless substance with a specific odor.

Preparation Methods

• The synthetic routes for this compound involve several steps. One common approach is the condensation of appropriate starting materials.
• Industrial production methods may vary, but they typically involve efficient and scalable processes to yield the desired compound.

Chemical Reactions Analysis

1-(4-methoxyphenyl)-5-oxo-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}pyrrolidine-3-carboxamide: can undergo various reactions:

• Common reagents and conditions depend on the specific reaction type.

Scientific Research Applications

• This compound has been investigated in various fields:

  Chemistry: As a scaffold for designing new molecules.

  Biology: Possible interactions with cellular targets.

  Industry: Industrial applications, although specifics would require further research.

Mechanism of Action

• The exact mechanism by which this compound exerts its effects remains an active area of study.
• Molecular targets and pathways involved need further exploration.

Comparison with Similar Compounds

• While I don’t have a direct list of similar compounds, we can compare its structure, properties, and biological activities with related indole derivatives.